Cas no 1518302-93-6 (3-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid)

• Product Name: 3-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid
• CAS No: 1518302-93-6
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 5819151
• PubChem ID: 82621627
• Update Time: 2025-08-03

3-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid
• 1518302-93-6
• EN300-1997749

• Inchi： 1S/C11H11ClN2O2/c12-6-1-2-7-8(5-14-10(7)3-6)9(13)4-11(15)16/h1-3,5,9,14H,4,13H2,(H,15,16)
• InChI Key： TULQIAUGJCBRPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C(CC(=O)O)N

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives